Cas no 828265-71-0 (2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-)

2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl- structure
828265-71-0 structure
Product name:2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-
CAS No:828265-71-0
MF:C17H13BrO3
MW:345.187324285507
CID:681733
PubChem ID:11187025

2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3-(bromomethyl)-7-methoxy-4-phenyl-
    • 3-(bromomethyl)-7-methoxy-4-phenylchromen-2-one
    • 828265-71-0
    • DTXSID30458156
    • Inchi: InChI=1S/C17H13BrO3/c1-20-12-7-8-13-15(9-12)21-17(19)14(10-18)16(13)11-5-3-2-4-6-11/h2-9H,10H2,1H3
    • InChI Key: PGCZHSQGMUYMIY-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)C(=C(C(=O)O2)CBr)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 344.00481g/mol
  • Monoisotopic Mass: 344.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

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